Cas no 50408-95-2 (2,4-Dichloro-3,5-difluoroaniline)

• Product Name: 2,4-Dichloro-3,5-difluoroaniline
• CAS No: 50408-95-2
• MF: C₆H₃Cl₂F₂N
• MW: 197.997526407242
• MDL: MFCD12827974
• CID: 1024748
• PubChem ID: 13603255
• Update Time: 2025-11-02

2,4-Dichloro-3,5-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3,5-difluoroaniline
• 3,5-Difluoro-2,4-dichloroaniline
• ACMC-209km3
• AG-H-32131
• ANW-30985
• CTK8B1771
• MolPort-019-905-518
• AKOS015999434
• BS-22365
• A871572
• 50408-95-2
• CS-0453038
• DTXSID00544813
• SCHEMBL9153454
• MFCD12827974

• MDL： MFCD12827974
• Inchi： 1S/C6H3Cl2F2N/c7-4-2(9)1-3(11)5(8)6(4)10/h1H,11H2
• InChI Key： CQYFSYCXGWMSBI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1N)F)Cl)F

Computed Properties

• Exact Mass: 196.9610608g/mol
• Monoisotopic Mass: 196.9610608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,4-Dichloro-3,5-difluoroaniline

Comprehensive Overview of 2,4-Dichloro-3,5-difluoroaniline (CAS No. 50408-95-2): Properties, Applications, and Industry Insights

2,4-Dichloro-3,5-difluoroaniline (CAS No. 50408-95-2) is a halogenated aromatic amine with significant relevance in modern chemical synthesis. This compound, characterized by its dichloro-difluoro substitution pattern, serves as a versatile intermediate in pharmaceuticals, agrochemicals, and specialty materials. Its unique molecular structure, combining chlorine and fluorine atoms on an aniline backbone, enables precise reactivity in cross-coupling reactions and nucleophilic substitutions—key processes demanded by industries focusing on high-performance materials and active pharmaceutical ingredients (APIs).

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 2,4-Dichloro-3,5-difluoroaniline to reduce environmental impact. Researchers are exploring catalytic methods to minimize byproducts, aligning with global initiatives like the UN Sustainable Development Goals (SDGs). A 2023 study highlighted its role in developing next-generation crop protection agents, where its halogenated structure enhances binding affinity to biological targets while maintaining low mammalian toxicity—a critical factor given rising consumer demand for eco-friendly agrochemicals.

The compound’s physicochemical properties—including a melting point of 92–94°C and moderate solubility in organic solvents—make it ideal for multistep synthetic routes. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed for purity verification, addressing stringent quality requirements in GMP manufacturing. Industry forums frequently discuss its stability under acidic conditions, a trait leveraged in synthesizing heterocyclic compounds for electronic materials.

In pharmaceutical contexts, 50408-95-2 derivatives show promise in kinase inhibitor development, a hot topic in oncology research. Patent analyses reveal its incorporation in BTK inhibitors and EGFR-targeting molecules, reflecting the compound’s adaptability to structure-activity relationship (SAR) modifications. This aligns with growing investments in precision medicine, where tailored molecular designs are paramount.

Supply chain dynamics for 2,4-Dichloro-3,5-difluoroaniline reflect broader shifts in specialty chemicals distribution. With Asia-Pacific manufacturers expanding capacity, procurement strategies now emphasize dual sourcing to mitigate geopolitical risks—a frequent query in chemical procurement webinars. Regulatory compliance remains stringent; REACH and TSCA listings necessitate thorough documentation, particularly for exports to EU and North American markets.

Emerging applications include its use in liquid crystal formulations for flexible displays, capitalizing on the compound’s planar geometry and halogen-mediated dipole interactions. This positions 50408-95-2 as relevant to the OLED materials sector, projected to grow at 12.4% CAGR through 2030. Technical whitepapers emphasize purification challenges, with zone refining emerging as a preferred method for achieving >99.9% purity.

Environmental fate studies of 2,4-Dichloro-3,5-difluoroaniline indicate moderate biodegradability (OECD 301B), prompting development of advanced oxidation processes (AOPs) for wastewater treatment. Such data responds to ESG reporting requirements from responsible investing stakeholders. The compound’s photostability also makes it a candidate for UV-stabilizer additives in polymers—a niche application gaining traction in automotive coatings.

For researchers, key considerations include handling precautions (recommended PPE standards) and storage under inert atmosphere to prevent oxidative degradation. Collaborative platforms like SciFinder and Reaxys show rising searches for its spectral databases and retrosynthetic pathways, underscoring its utility in complex molecule construction. As industries prioritize atom-efficient synthesis, this compound’s balanced reactivity profile ensures sustained demand across multiple high-value sectors.